Cas no 24916-50-5 (Spiramycin I Standard)

• Product Name: Spiramycin I Standard
• CAS No: 24916-50-5
• MF: C₄₃H₇₄N₂O₁₄
• MW: 843.052674770355
• MDL: MFCD00242797
• CID: 273398
• PubChem ID: 5289394
• Update Time: 2025-05-21

Spiramycin I Standard Chemical and Physical Properties

Names and Identifiers

• Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-
• Spiramycin I
• 9-O-[(2R,5S,6R)-5-(Dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-leucomycin V
• demycarosylturimycin H
• Foromacidin A
• Foromacidine A
• Leucomycin V,9-o-((2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)
• Spiramycin A
• SPIRAMYCIN I STANDARD
• Spiramycin-I
• Provamycin
• Sequamycin
• spiramycin
• HY-100593
• 033ECH6IFG
• RP 5337
• CHEMBL453514
• IL-5902
• CCG-270525
• RP-5337
• Rovamycin
• SPIRAMYCIN I [MI]
• Rovamicina
• Formacidine
• 2-[(4R, 5S, 6S, 7R, 9R, 10R, 11E, 13E, 16R)-6-[(2S, 3R, 4R, 5S, 6R)-5-[(2S, 4R, 5S, 6S)-4, 5-dihydroxy-4, 6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R, 5S, 6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9, 16-dimethyl-2-oxo-1-oxacyclohexadeca-11, 13-dien-7-yl]acetaldehyde
• 8025-81-8
• Spiramycin I (Contains up to 6% Spiramycin III)
• s5744
• NSC-55926
• Espiramicin
• NSC-64393
• Leucomycin V, 9-O-(5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-, (9(2R,5S,6R))-
• NSC-758472
• Leucomycin V, 9-O-((2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-
• CS-8166
• IL 5902
• AB00514638
• UNII-033ECH6IFG
• AC-32598
• [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-{[(2S,3R,4R,5S,6R)-5-{[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-10-{[(2R,5S,6R)-5-(dimethylamino)-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-7-yl]acetaldehyde (non-preferred name)
• Rovamycine
• DTXSID9023594
• 24916-50-5
• Leucomycin V, 9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-
• NSC55926
• ACTOXUHEUCPTEW-OBURPCBNSA-N
• AKOS037515744
• Foromacidin
• Q422265
• 2-[(11E,13Z)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• 2-[6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acet
• spiramycin (undefined stereochemistry)
• Q13023033
• 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• BCP31237
• FT-0657527
• 1ST7807
• D05908
• 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-dimethylamino-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• G12972
• Spiramycin (JAN/USAN/INN)
• GTPL13312
• US20240118263, Compound Spiramycin
• BDBM667167
• Rovamycin (TN)
• Spiramycin I Standard

• MDL： MFCD00242797
• Inchi： 1S/C43H74N2O14/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3/b13-12+,16-14+/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34+,35+,36-,37-,38-,39+,40+,41+,42+,43-/m1/s1
• InChI Key： ACTOXUHEUCPTEW-CEUOBAOPSA-N
• SMILES： O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O[C@H]1CC[C@@H]([C@@H](C)O1)N(C)C)O)OC)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O |t:19,21|

Computed Properties

• Exact Mass: 842.51400
• Monoisotopic Mass: 842.51400504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 11
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Color/Form: White to yellowish powder, bitter taste
• Density: 1.2±0.1 g/cm3
• Melting Point: 134-1370C
• Boiling Point: 913.7±65.0 °C at 760 mmHg
• Flash Point: 506.4±34.3 °C
• PSA: 195.38000
• LogP: 2.32510
• Specific Rotation: D20 -96°
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Spiramycin I Standard Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Spiramycin I Standard

Comprehensive Analysis of Spiramycin I Standard (CAS No. 24916-50-5): Properties, Applications, and Research Insights

Spiramycin I Standard (CAS No. 24916-50-5) is a macrolide antibiotic derived from Streptomyces ambofaciens. As a reference material, it plays a critical role in pharmaceutical quality control, microbiological research, and veterinary medicine. This compound belongs to the spiramycin family, which consists of three major components: Spiramycin I, II, and III. Among these, Spiramycin I is the most biologically active and widely studied.

The growing demand for antibiotic standards like Spiramycin I Standard is driven by increasing concerns over antimicrobial resistance (AMR), a global health crisis highlighted by the WHO. Researchers frequently search for "spiramycin mechanism of action" or "spiramycin vs. erythromycin," reflecting interest in its unique 16-membered lactone ring structure, which offers distinct pharmacokinetic properties compared to other macrolides.

In analytical chemistry, CAS No. 24916-50-5 is essential for HPLC and LC-MS methods development. Laboratories prioritize keywords such as "spiramycin I purity standards" and "spiramycin calibration curve" to ensure accurate quantification in drug formulations. Its molecular formula (C₄₃H₇₄N₂O₁₄) and molar mass (843.06 g/mol) are critical for method validation.

Beyond human medicine, Spiramycin I Standard is pivotal in veterinary applications, particularly for treating toxoplasmosis in livestock. Searches like "spiramycin for animal use" or "spiramycin withdrawal time" underscore its agricultural relevance. The compound’s stability under varying pH conditions (optimal range: 6.0–8.0) makes it suitable for feed additives.

Recent studies explore Spiramycin I’s potential in combination therapies, addressing queries such as "spiramycin synergism with metronidazole." Its immunomodulatory effects, including inhibition of pro-inflammatory cytokines, are also under investigation for COVID-19 adjuvant therapy, aligning with pandemic-related research trends.

From a regulatory perspective, compliance with USP/EP monographs for Spiramycin I Standard ensures international acceptance. Manufacturers emphasize "GMP-certified spiramycin" and "traceable reference materials" to meet FDA and EMA guidelines. Storage recommendations (−20°C, desiccated) are frequently searched to maintain stability.

Innovations in green chemistry have spurred interest in sustainable production methods for 24916-50-5. Keywords like "biocatalytic spiramycin synthesis" reflect this shift. Additionally, patent landscapes reveal ongoing developments in polymorphic forms of Spiramycin I, enhancing bioavailability.

In summary, Spiramycin I Standard (CAS No. 24916-50-5) remains indispensable across multiple disciplines. Its evolving applications—from combating AMR to enabling precision analytics—demonstrate its enduring scientific and industrial value. Future research may unlock novel therapeutic roles, solidifying its status as a benchmark macrolide.